Cas no 82679-49-0 ((1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine
• CAS No: 82679-49-0
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD06762230
• CID: 5227655
• Update Time: 2026-03-07

(1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,4,5-TRIMETHYLPHENYL)ETHANAMINE
• Benzenemethanamine, α,2,4,5-tetramethyl-, (S)- (9CI)
• (S)-1-(2,4,5-Trimethylphenyl)ethan-1-amine
• (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine

• MDL： MFCD06762230
• Inchi： 1S/C11H17N/c1-7-5-9(3)11(10(4)12)6-8(7)2/h5-6,10H,12H2,1-4H3/t10-/m0/s1
• InChI Key： ZAXBCXGNOPSFGY-JTQLQIEISA-N
• SMILES： [C@H](C1=CC(C)=C(C)C=C1C)(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine

Chemical Profile of (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine and CAS No. 82679-49-0

Introducing the compound (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine, identified by the CAS number 82679-49-0, is a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This compound belongs to a class of organic molecules characterized by a chiral center and a complex aromatic system, making it a subject of intense interest for researchers exploring novel pharmacological applications.

The molecular structure of (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine consists of an amine functional group attached to a benzene ring substituted with three methyl groups at the 2, 4, and 5 positions. This specific arrangement confers unique electronic and steric properties to the molecule, which are critical for its potential biological activity. The presence of the chiral center at the carbon atom bonded to the amine group (1S) adds an additional layer of complexity, as it allows for the existence of enantiomers with distinct chemical behaviors.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, areas where compounds like (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine play a pivotal role. The ability to selectively produce one enantiomer over another is crucial in pharmaceuticals, where different stereoisomers can exhibit vastly different therapeutic effects. For instance, one enantiomer might be highly effective in treating a particular condition, while its counterpart could be inactive or even harmful.

Recent studies have highlighted the importance of understanding the stereochemistry of molecules in drug design. Researchers have been leveraging computational methods and experimental techniques to elucidate the three-dimensional structures of chiral compounds like (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine. These studies have revealed that subtle differences in molecular geometry can significantly influence binding affinity and metabolic stability, two critical factors in drug development.

The aromatic system in (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine also contributes to its unique properties. The methyl groups at the 2, 4, and 5 positions create a electron-rich environment around the benzene ring, making it more susceptible to electrophilic aromatic substitution reactions. This characteristic has been exploited in various synthetic protocols where this compound serves as a building block for more complex molecules.

One particularly exciting application of (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine is in the field of medicinal chemistry. Researchers have been exploring its potential as a precursor for developing new therapeutic agents. For example, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory diseases. The chiral nature of the molecule allows for precise tuning of its biological activity by modifying its structure or introducing additional functional groups.

The synthesis of (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and enantioselectivity. However, advances in catalytic asymmetric synthesis have made it possible to produce this compound more efficiently and with greater precision. These advancements are not only improving laboratory-scale production but also paving the way for industrial applications.

In conclusion, (1S)-1-(2,4,5-trimethylphenyl)ethan-1-amine (CAS No. 82679-49-0) is a versatile compound with significant potential in pharmaceutical research. Its unique molecular structure and stereochemistry make it an invaluable tool for developing new drugs and understanding complex biological processes. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical biology and medicinal chemistry.